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Compound of Interest |

Compound Name: 4,5-dimethylphthalic Acid
CAS No.: 5680-10-4
Cat. No.: B3053886
Get Quote
. J

CAS Number: 5680-10-4 Chemical Formula: C10H1004 Molecular Weight: 194.18 g/mol
Synonyms: 4,5-Dimethylbenzene-1,2-dicarboxylic acid; 4,5-Dimethylphthalic acid.[1][2]

Part 1: Executive Summary & Chemical Identity[1]

4,5-Dimethylphthalic acid is a dicarboxylic acid derivative of benzene, structurally
characterized by two carboxylic acid groups at the ortho positions (1,2-) and two methyl groups
at the 4 and 5 positions.[1] It serves as a critical intermediate in the synthesis of functionalized
phthalocyanines, polyimides, and polyesters. Its structural rigidity and electron-donating methyl
substituents make it a valuable building block for developing high-performance polymers and
optoelectronic materials.[1]

While less ubiquitous than its parent compound, phthalic acid, 4,5-dimethylphthalic acid
presents specific handling challenges due to its potential for respiratory irritation and
sensitization, particularly during powder handling or synthesis from its anhydride precursor.

Physicochemical Profile[1][2][3][4][5][6][7]
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Property Value | Description Source/Note
Physical State Solid (Crystalline powder) [1]
Color White to off-white [1]

Analogous to phthalic acid

Melting Point > 150°C (Predicted)
(207°C dec.) [2]

B Soluble in DMSO, Methanol,
Solubility ] ] ] [3]
dilute Alkali; Poor in Water

Electron-donating methyls
Acidity (pKa) pKai = 3.0-3.2 (Predicted) slightly decrease acidity vs.
phthalic acid (pKai 2.[1][3]9)

Susceptible to dehydration to
Reactivity form 4,5-dimethylphthalic [4]
anhydride upon heating.[1]

Part 2: Hazard Identification & Toxicology (GHS)[1]

Signal Word:WARNING

Based on structural analogs and available safety data sheets (SDS) from major suppliers, 4,5-
dimethylphthalic acid is classified under the following GHS categories.

Hazard Statements

e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.[1]
Remove contact lenses, if present and easy to do. Continue rinsing.

Toxicological Insights

o Acute Toxicity: Data is limited.[1] Oral LD50 is expected to be > 2000 mg/kg based on
phthalic acid analogs, but ingestion should be strictly avoided.

o Sensitization: While not explicitly classified as a sensitizer in all databases, ortho-phthalic
acid derivatives (especially anhydrides) are known respiratory sensitizers.[1] Treat this
compound as a potential sensitizer, especially if heating it, as it may dehydrate to the
anhydride in situ [5].

« Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as probable, possible, or confirmed human carcinogen by IARC.

Part 3: Occupational Hygiene & Exposure Control[1]

Effective exposure control relies on a hierarchy of measures, prioritizing engineering controls
over Personal Protective Equipment (PPE).

Engineering Controls[1]

o Local Exhaust Ventilation (LEV): Mandatory when handling dry powder to prevent airborne
dust formation.[1]

e Fume Hood: All synthesis steps involving heating, solvents, or dehydration must be
performed inside a certified chemical fume hood.

e Dust Enclosure: Use a glove box or static-dissipative powder hood if weighing quantities >
10 grams.[1]

Personal Protective Equipment (PPE)[1]

o Respiratory: NIOSH-approved N95 (minimum) or P100 respirator if dust generation is
uncontrolled.[1]
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e Skin: Nitrile gloves (minimum thickness 0.11 mm).[1] Breakthrough time is generally good for
solid acids, but change immediately if dissolved in organic solvents.

+ Eye: Chemical safety goggles.[1] Safety glasses are insufficient if fine dust is present.[1]

Visualization: Exposure Control Hierarchy
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Figure 1: Hierarchy of controls for handling 4,5-dimethylphthalic acid, emphasizing
engineering controls to mitigate respiratory risks.
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Part 4: Experimental Workflow & Synthesis Safety

The synthesis of 4,5-dimethylphthalic acid often involves a Diels-Alder reaction followed by
oxidation/aromatization.[1] A common "Green Chemistry" route involves reacting 2,3-dimethyl-
1,3-butadiene with an acetylenic dienophile or maleic anhydride equivalents [6].[1]

Protocol: Synthesis via Diels-Alder & Aromatization

Note: This protocol assumes a "Green" oxidative aromatization route.[1][4]

Reagents:

2,3-Dimethyl-1,3-butadiene (Flammable, volatile)[1]

Maleic Anhydride (Corrosive, sensitizer) or Acetylenedicarboxylic acid

Solvent: Water (Green) or Toluene[1]

Oxidant: H202 / HBr (in situ bromine generation)[1][5]
Step-by-Step Procedure:
e Diels-Alder Cycloaddition:

o Setup: In a round-bottom flask equipped with a reflux condenser, combine 2,3-dimethyl-
1,3-butadiene and maleic anhydride.

o Safety: Perform in a fume hood. 2,3-dimethyl-1,3-butadiene is highly flammable; keep
away from static sources.[1]

o Reaction: Heat to reflux (if using toluene) or stir at RT (aqueous suspension) to form the
cis-4,5-dimethyl-1,2,3,6-tetrahydrophthalic anhydride intermediate.[1]

» Hydrolysis & Aromatization:

o Hydrolysis:[1][6][4][7][8][9] Treat the anhydride intermediate with dilute aqueous NaOH to
open the ring to the dicarboxylate.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3053886/docs?utm_src=pdf-body#technical-guide-health-safety-and-handling-of-4-5-dimethylphthalic-acid
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
https://www.lookchem.com/404.htm
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
https://www.researchgate.net/publication/233438577_Reaction_of_bromine_with_45-dimethyl-14-cyclohexadiene-12-dicarboxylic_acid_A_green_chemistry_puzzle_for_organic_chemistry_students
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
https://archive.org/stream/in.ernet.dli.2015.71945/2015.71945.Journal-Of-The-American-Pharmaceutical-Association43_djvu.txt
https://www.lookchem.com/404.htm
https://books.rsc.org/books/edited-volume/832/chapter/580592/Bimetallic-Complex-Mediated-Meso-epoxide
https://www.researchgate.net/profile/Abdelkader-Bouaziz/post/Viscosity_of_polyester_polyol/attachment/5ff468afe35e2b0001032ff4/AS%3A976608852709381%401609853103833/download/Phtalic+Acids.pdf
https://www.chegg.com/homework-help/questions-and-answers/cis-1-2-3-6-tetrahydro-4-5-dimethylphthalic-anhydride-4-5-dimethyl-cyclohexene-1-2-dicarbo-q27029891
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Aromatization:[1][10] Add H20:2 and catalytic HBr (or another oxidant) to dehydrogenate
the ring.

o Caution: This step is exothermic.[1] Add oxidant slowly. Monitor temperature.

e Isolation:
o Acidify the solution with HCI to precipitate 4,5-dimethylphthalic acid.[1]

o Filter the white solid and wash with cold water.

Visualization: Synthesis Logic Flow
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Figure 2: Synthetic pathway for 4,5-dimethylphthalic acid via Diels-Alder cycloaddition and
subsequent aromatization.[1]

Part 5: Handling, Storage, & Emergency Protocols
Storage Conditions

o Temperature: Room temperature (15-25°C).

o Atmosphere: Keep container tightly closed. Hygroscopic potential is low, but moisture can
promote clumping.

e Incompatibilities: Strong oxidizing agents, strong bases.
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Emergency Response[1l]

Scenario Immediate Action

Rinse immediately with plenty of water for at
Eye Contact least 15 minutes. Lift eyelids. Seek medical

attention if irritation persists.

i Wash off with soap and plenty of water.[1]
Skin Contact . .
Remove contaminated clothing.

Move person to fresh air.[1] If breathing is

Inhalation o ) )
difficult, give oxygen (trained personnel only).
Do not dry sweep. Wet the powder slightly to
Spill prevent dusting, or use a HEPA-filter vacuum.[1]
Place in a closed container for disposal.
Use water spray, alcohol-resistant foam, dry
Fire chemical, or carbon dioxide. Warning: Emits

toxic carbon oxides upon combustion.

Part 6: Regulatory Landscape[1]

e TSCA (USA): Listed (Verify specific inventory status for R&D vs. Commercial use; often falls
under Low Volume Exemptions for derivatives).[1]

« REACH (EU): Pre-registered or registered as an intermediate.[1]

o Research Use: Primarily supplied for R&D purposes. Users must comply with local
laboratory safety regulations (e.g., OSHA Laboratory Standard 29 CFR 1910.1450).

References

e BLD Pharm. (n.d.).[1][11][12] SDS for 4,5-Dimethylphthalic acid (CAS 5680-10-4).
Retrieved from

» National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for
Phthalic Acid. Retrieved from [1]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
https://www.bldpharm.com/products/121-91-5.html
https://www.bldpharm.com/products/1975-54-8.html
https://www.benchchem.com/product/b3053886/docs?utm_src=pdf-body#technical-guide-health-safety-and-handling-of-4-5-dimethylphthalic-acid
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
http://accelachem.com/cn/productview_goodsid_550519_goodscode_SY076232.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053886?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ Sigma-Aldrich. (n.d.).[1] Product Specification: 4,5-Dimethylphthalic acid. Retrieved from

¢ Chegg Inc. (2018).[1] Hydrolysis of cis-1,2,3,6-tetrahydro-4,5-dimethylphthalic anhydride.
Retrieved from [1][9]

o Merck Millipore. (2025).[1] Safety Data Sheet: Phthalic Anhydride (Analogous Hazard).
Retrieved from

e McKenzie, L. C., et al. (2009). Reaction of bromine with 4,5-dimethyl-1,4-cyclohexadiene-
1,2-dicarboxylic acid: A green chemistry puzzle. Journal of Chemical Education. Retrieved
from [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Health, Safety, and Handling of 4,5-
Dimethylphthalic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053886/docs#technical-guide-health-safety-and-
handling-of-4-5-dimethylphthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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